H-GLUTANED

Specification

• CAS No.: 148822-93-9
• Molecular Formula: C37H34FN3O7
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

H-GLUTANED is a lanthanide-based compound with anticoagulant properties. According to scientific databases, it is chemically defined as follows:

Property	Specification
Product Identification	L9049
CAS Number	148822-93-9
Molecular Formula	Nd(C₅O₄NH₈)₂·3H₂O
Molecular Weight	489.2 g/mol
Physical Appearance	Pink powder
Melting Point	~200°C
Solubility	Soluble in water and ethanol
Optical Activity	L enantiomer
Purity Standard	Minimum 97% (verified by chemical elemental analysis, IR)

H-GLUTANED represents a complex between neodymium (a lanthanide element) and glutamine-derived ligands. The structure features a central neodymium ion coordinated with organic ligands derived from glutamine, with three water molecules completing the coordination sphere.

Mechanism of Anticoagulant Action

The biological activity of H-GLUTANED stems from its unique interaction with coagulation factors:

Calcium Displacement Mechanism

H-GLUTANED exhibits its anticoagulant effect through a calcium displacement mechanism. The lanthanide element (neodymium) replaces calcium in its complex with prothrombin, thereby preventing the formation of thrombin and interrupting the blood coagulation cascade. This mechanism differs significantly from traditional anticoagulants such as heparin, which primarily acts by potentiating antithrombin III activity.

Comparison to Related Lanthanide Complexes

The compound belongs to a broader class of lanthanide-based complexes that have demonstrated biological activity. Similar lanthanide complexes have shown interactions with biological systems through metal ion coordination, which can disrupt normal calcium-dependent processes.

Pharmacological Profile

H-GLUTANED demonstrates specific pharmacological characteristics that have been documented through both in vivo and in vitro studies:

In Vivo Pharmacokinetics (Rabbit Model)

Parameter	Value
Administration Route	Intravenous
Onset of Anticoagulant Effect	0.5-1 hour
Maximum Effect Time	3 hours
Duration of Action	5 hours

In Vitro Coagulation Parameters

The compound demonstrates significant effects on coagulation parameters in laboratory settings:

Concentration	Coagulation Time	Standard Reference
0.02-0.5% solutions	30.00 ± 0.08 seconds	20.00 ± 0.06 seconds

Comparison with Other Anticoagulants

H-GLUTANED's properties can be contrasted with other anticoagulant agents:

Property	H-GLUTANED	Heparin	Warfarin
Mechanism	Calcium displacement in prothrombin	Antithrombin III potentiation	Vitamin K antagonism
Onset	0.5-1 hour	Immediate (IV)	24-72 hours
Duration	5 hours	1-2 hours (standard)	2-5 days
Administration	IV documented	IV, SC	Oral
Reversibility	Not documented	Protamine sulfate	Vitamin K, PCC

Unlike beta-1,3-glucan sulfates that show both anticoagulant and antithrombotic effects comparable to heparin, H-GLUTANED appears to function primarily through direct interaction with coagulation factors rather than affecting multiple pathways.

Aspect	Recommendation
Storage Form	Dry state or in saline solution
Temperature	Room temperature
Container	Sealed, moisture-protected
Reconstitution	If stored dry, reconstitute in appropriate buffer immediately before use
Stability	Data on long-term stability not extensively documented

These recommendations ensure the compound maintains its structural integrity and biological activity.